4-Benzyloxy-2-nitrotoluene
Overview
Description
4-Benzyloxy-2-nitrotoluene (4-BN2T) is an organic compound that has been used in a variety of scientific research applications. It is a nitroaromatic compound, meaning it contains both a nitro group and an aromatic ring. 4-BN2T is used as an intermediate in organic synthesis and as a reagent in the preparation of a variety of compounds. It has also been used in the synthesis of pharmaceuticals, pesticides, and other industrial products. 4-BN2T is a useful molecule for the study of biochemistry, physiology, and pharmacology.
Scientific Research Applications
Suzuki–Miyaura Cross-Coupling Reactions
4-Benzyloxy-2-nitrotoluene: is a potential candidate for use in Suzuki–Miyaura cross-coupling reactions. This reaction is a powerful method for forming carbon-carbon bonds and is widely used in the synthesis of complex organic compounds. The compound’s stability and reactivity make it suitable for coupling with boron reagents under mild conditions .
Proteomics Research
In proteomics, 4-Benzyloxy-2-nitrotoluene can be utilized as a precursor for synthesizing peptides or proteins with modified aromatic residues. This modification can help in studying protein interactions and functions .
Organic Synthesis Intermediate
This compound serves as an intermediate in the synthesis of various organic molecules. Its chemical structure allows for further functionalization, making it a versatile building block in organic synthesis .
Mechanism of Action
Target of Action
It’s often used in the suzuki–miyaura (sm) cross-coupling reaction, a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
Mode of Action
In the context of the Suzuki–Miyaura coupling, 4-Benzyloxy-2-nitrotoluene likely interacts with its targets through a process involving oxidative addition and transmetalation . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond. Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
In the context of suzuki–miyaura coupling, this compound likely plays a role in the formation of carbon–carbon bonds, contributing to the synthesis of complex organic molecules .
Pharmacokinetics
It’s worth noting that the compound’s properties such as gi absorption, bbb permeant, and p-gp substrate status can significantly impact its bioavailability .
Result of Action
In the context of suzuki–miyaura coupling, it contributes to the formation of carbon–carbon bonds, which is a crucial step in the synthesis of complex organic molecules .
properties
IUPAC Name |
1-methyl-2-nitro-4-phenylmethoxybenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13NO3/c1-11-7-8-13(9-14(11)15(16)17)18-10-12-5-3-2-4-6-12/h2-9H,10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DGMVXGHRFDVQHC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)OCC2=CC=CC=C2)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70384263 |
Source
|
| Record name | 4-Benzyloxy-2-nitrotoluene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70384263 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Benzyloxy-2-nitrotoluene | |
CAS RN |
24239-67-6 |
Source
|
| Record name | 4-Benzyloxy-2-nitrotoluene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70384263 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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